Cas no 55726-44-8 (1-(beta-D-arabinofuranosyl)-4-(octadecanoylamino)pyrimidin-2(1H)-one)

• Product Name: 1-(beta-D-arabinofuranosyl)-4-(octadecanoylamino)pyrimidin-2(1H)-one
• CAS No: 55726-44-8
• MF: C₂₇H₄₇N₃O₆
• MW: 509.678588151932
• CID: 944417
• PubChem ID: 304673
• Update Time: 2025-04-19

1-(beta-D-arabinofuranosyl)-4-(octadecanoylamino)pyrimidin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1-(beta-D-arabinofuranosyl)-4-(octadecanoylamino)pyrimidin-2(1H)-one
• 1-β-D-Arabinofuranosyl-4-stearoylaminopyrimidin-2(1H)-one
• Octadecanamide, N-(1-.β.-D-arabinofuranosyl-1,2-dihydro-2-oxo-4-pyrimidinyl)-
• AC1L71HF
• CTK0I1923
• N-hydroxycytidine
• NSC529856
• DTXSID70971096
• NCI60_001669
• CHEMBL2001204
• Octadecanamide,2-dihydro-2-oxo-4-pyrimidinyl)-
• 55726-44-8
• Cytosine, 1.beta.-D-arabinofuranosyl-N(sup 4)-stearoyl-
• NSC201290
• NSC-201290
• SCHEMBL20809913
• 4-(Octadecanoylimino)-1-pentofuranosyl-1,4-dihydropyrimidin-2-ol

• Inchi： 1S/C27H47N3O6/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-23(32)28-22-18-19-30(27(35)29-22)26-25(34)24(33)21(20-31)36-26/h18-19,21,24-26,31,33-34H,2-17,20H2,1H3,(H,28,29,32,35)
• InChI Key： ATYCGJJMRABBKG-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C(N=C(C=C1)NC(CCCCCCCCCCCCCCCCC)=O)=O)O)O

Computed Properties

• Exact Mass: 509.34600
• Monoisotopic Mass: 509.34648623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 19
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 132Ų

Experimental Properties

• PSA: 133.91000
• LogP: 4.12780